Cas no 93919-00-7 (Decanoic acid, 5-oxo-, ethyl ester)

• Product Name: Decanoic acid, 5-oxo-, ethyl ester
• CAS No: 93919-00-7
• Molecular Formula: C₁₂H₂₂O₃
• Molecular Weight: 214.30128
• CID: 818834
• PubChem ID: 3022909

Decanoic acid, 5-oxo-, ethyl ester Properties

Names and Identifiers

• Decanoic acid, 5-oxo-, ethyl ester
• Ethyl 5-oxodecanoate
• ZAHUTEIIIFGYHV-UHFFFAOYSA-
• InChI=1/C12H22O3/c1-3-5-6-8-11(13)9-7-10-12(14)15-4-2/h3-10H2,1-2H3
• UNII-46LCV03QA5
• Ethyl5-oxodecanoate
• DTXSID50239888
• NS00022888
• 93919-00-7
• MFCD01320344
• 46LCV03QA5
• SCHEMBL10412785
• Q27258941
• AKOS016022952
• FEMA NO. 4457
• EINECS 299-982-3

• MDL： MFCD01320344
• InChIKey： ZAHUTEIIIFGYHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H22O3/c1-3-5-6-8-11(13)9-7-10-12(14)15-4-2/h3-10H2,1-2H3
• SMILES： CCCCCC(=O)CCCC(=O)OCC

Computed Properties

• Exact Mass: 214.15689456g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 214.15689456g/mol
• Heavy Atom Count: 15
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• FEMA: 4457 | ETHYL 5-OXODECANOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters